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Get Quote

The quantitative data on the ecotoxicology of Ammonium Nonanoate for non-target organisms is sparse.

The tables below summarize all the available data from the search results.

Table 1: Summary of Ecotoxicological Data for Non-Target Organisms

Organism Group

Test Type

Endpoint Value

Effect Level

Terrestrial Vertebrates

Mammals (Rat) Acute Oral LDso LDso > 2000 mg/kg Low toxicity
[1] [1]
Birds (Northern Bobwhite) Acute Oral LDso LDso > 2150 mg/kg Low toxicity
[1] [1]
Soil Organisms
Earthworms Acute 14-day LCso No data [1] -
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Organism Group Test Type Endpoint Value Effect Level
Earthworms Chronic NOEC No data [1] -
Reproduction

Beneficial Insects

Honeybees (Apis spp.) Acute Contact LDso No data [1] -

Honeybees (Apis spp.) Acute Oral LDso No data [1] -

Ladybirds, Lacewings, Parasitic Acute LDso/LCso  No data [1] -

Wasps

Non-Target Plants

Plants (Vegetative Vigor) ERso ERso No data [1] -

Plants (Seedling Emergence) ERso ERso No data [1] -
Table 2: Environmental Fate Data

Parameter Value Note

Soil Degradation (Aerobic) DTso: 1.0 day [1] Considered non-persistent [1]

Aqueous Photolysis

Aqueous Hydrolysis

Bio-concentration Factor (BCF)

DTso: No data [1] -

DTso: No data [1] -

No data [1] -

Experimental Protocols Overview

The search results do not provide detailed methodologies for the ecotoxicology tests. However, the endpoints

mentioned are standard in regulatory toxicology, which allows for an outline of the general protocols that
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were likely followed to generate such data.

¢ Avian Acute Oral Toxicity Test: This study typically follows guidelines like those from the OECD
(e.g., Test No. 223) or US EPA (OCSPP 850.2100). A group of birds, such as Northern Bobwhite, is
used. The substance is administered once directly into the crop via gavage. The birds are then
observed for mortality and signs of toxicity for a period of 14 days. The LDso (median lethal dose) is
then calculated [1].

¢ Mammalian Acute Oral Toxicity Test: This is a standard test, often following OECD Guideline 423
or 425. Rats are commonly used. The substance is administered once orally via gavage. Animals are
observed for signs of toxicity, morbidity, and mortality for at least 14 days. The LDso is determined
from the results [1].

e Aerobic Soil Degradation Study: This test determines the rate at which a substance breaks down in
soil. It is typically conducted according to OECD Guideline 307. The substance is mixed into a
representative soil type and maintained under controlled laboratory conditions (e.g., constant
temperature and moisture) that promote microbial activity. The concentration of the substance and its
major breakdown products are measured at regular intervals over time to determine the DTso value

[1].

Pathway and Impact Relationships

The following diagram illustrates the potential exposure pathways of Ammonium Nonanoate in the

environment and its known impacts on non-target organisms, based on the available data.
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> Ammonium Nonanoate's environmental pathway shows known low toxicity to birds and mammals, but

significant data gaps for soil organisms and insects.

Identified Data Gaps and Conclusions

The available data suggests that Ammonium Nonanoate has low acute toxicity to mammals and birds and
is non-persistent in soil. However, the assessment reveals significant data gaps that are critical for a full

ecotoxicological profile:

¢ No data was found on effects on beneficial insects, including honeybees, which is crucial for
understanding impacts on pollinators [1].

¢ No data was found on toxicity to soil organisms like earthworms, which are key indicators of soil
health [1].
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¢ No data was found on effects on non-target plants, which is relevant for understanding potential drift
damage to native flora or crops [1].

e The mode of action is described as a contact herbicide that disrupts plant cell membranes, but its
specific interaction with non-target organisms is not detailed [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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